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Compound of Interest

Compound Name: Hexanoic anhydride

Cat. No.: B150803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexanoic anhydride, also known as caproic anhydride, is a versatile chemical intermediate

with significant applications in organic synthesis, particularly in the pharmaceutical and

materials science sectors. Its utility as an acylating agent makes it a valuable reagent for the

synthesis of esters, amides, and other complex organic molecules. This guide provides an in-

depth overview of its physical and chemical properties, complete with experimental protocols

and visual representations of its chemical behavior.

Physical Properties of Hexanoic Anhydride
Hexanoic anhydride is a clear, colorless to pale yellow oily liquid with a distinctive fatty odor.

[1] It is a combustible, corrosive, and moisture-sensitive compound.[2][3][4] The key physical

properties of hexanoic anhydride are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₂O₃ [3]

Molecular Weight 214.30 g/mol

Appearance
Clear colorless to pale yellow

liquid

Melting Point -40 °C

Boiling Point 246-248 °C (at 760 mmHg)

Density 0.928 g/mL at 20 °C

Refractive Index (n²⁰/D) 1.427 - 1.429

Flash Point >110 °C (>230 °F)

Vapor Pressure 0.0263 mmHg at 25 °C

logP (o/w) 3.770 (estimated)

Explosive Limit 0.7% (V)

Solubility Profile
Hexanoic anhydride is soluble in various organic solvents, including ethanol and ether. It is

reported to be soluble in ethanol at a concentration of 1g/10 mL, forming a clear, colorless

solution. Due to its hydrophobic nature, it has limited solubility in water and readily hydrolyzes.

Chemical Properties and Reactivity
The chemical reactivity of hexanoic anhydride is primarily dictated by the electrophilic nature

of its carbonyl carbons, making it an excellent acylating agent. It readily reacts with

nucleophiles such as water, alcohols, and amines.

Hydrolysis
Hexanoic anhydride reacts with water to undergo hydrolysis, yielding two equivalents of

hexanoic acid. This reaction is typically uncatalyzed and proceeds readily upon contact with

moisture, highlighting the need for anhydrous storage and handling conditions.
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Caption: Hydrolysis of Hexanoic Anhydride.

Alcoholysis
In the presence of an alcohol, hexanoic anhydride undergoes alcoholysis to form an ester

and a molecule of hexanoic acid. This reaction is a common method for the synthesis of

hexanoate esters. The reaction is often carried out in the presence of a base, such as pyridine

or a catalytic amount of a strong acid, to facilitate the reaction.

Hexanoic Anhydride

Tetrahedral Intermediate

Nucleophilic attack by alcohol

R-OH (Alcohol)

Hexanoate EsterProton transfer & elimination

Hexanoic Acid

Click to download full resolution via product page

Caption: Alcoholysis of Hexanoic Anhydride.

Aminolysis
Aminolysis of hexanoic anhydride with a primary or secondary amine yields a hexanamide

and a carboxylate salt. This reaction is a straightforward and efficient method for the formation

of amide bonds.
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Caption: Aminolysis of Hexanoic Anhydride.

Spectroscopic Data
The structural features of hexanoic anhydride can be elucidated using various spectroscopic

techniques.

Infrared (IR) Spectroscopy
The IR spectrum of an acid anhydride is characterized by two distinct carbonyl (C=O)

stretching bands. For hexanoic anhydride, these typically appear around 1820 cm⁻¹ and 1750

cm⁻¹. The two bands arise from the symmetric and asymmetric stretching vibrations of the two

carbonyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of hexanoic anhydride would show characteristic

signals for the protons on the alkyl chains. The protons on the α-carbon (adjacent to the

carbonyl group) would be the most deshielded, appearing further downfield (around 2.0-2.5

ppm).

¹³C NMR: The carbon NMR spectrum is distinguished by the signal for the carbonyl carbons,

which typically appear in the range of 160-180 ppm. The signals for the carbons in the alkyl

chains would appear at higher field strengths.

Mass Spectrometry
The mass spectrum of hexanoic anhydride would show a molecular ion peak (M+)

corresponding to its molecular weight. Common fragmentation patterns for anhydrides include
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the loss of one of the acyl groups to form an acylium ion, which is often a prominent peak in the

spectrum.

Experimental Protocols
Detailed and standardized experimental procedures are crucial for obtaining reliable data on

the physical properties of chemical compounds.

Determination of Boiling Point (ASTM D1078)
This protocol outlines the standard test method for determining the distillation range of volatile

organic liquids.

Apparatus:

Distillation flask

Condenser

Receiver

Thermometer calibrated for total immersion

Heating mantle or other suitable heat source

Procedure:

Measure 100 mL of the hexanoic anhydride sample into the distillation flask.

Add a few boiling chips to the flask to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all connections are secure. The thermometer

bulb should be positioned correctly in the neck of the flask, just below the side arm leading to

the condenser.

Begin heating the flask. Adjust the heating rate so that the first drop of distillate is collected in

the receiver within 5 to 10 minutes.
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Record the temperature at which the first drop of distillate falls into the receiver as the initial

boiling point.

Continue the distillation at a rate of 4 to 5 mL per minute.

Record the temperature at regular intervals as the distillation progresses.

The final boiling point is the maximum temperature observed during the distillation.

Determination of Density (ISO 2811)
This protocol describes the determination of the density of a liquid using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance (accurate to 0.1 mg)

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in the constant temperature water bath

set at 20 °C until it reaches thermal equilibrium.

Carefully remove any excess water from the capillary of the stopper and dry the outside of

the pycnometer.

Weigh the pycnometer filled with water and record the mass.

Empty and dry the pycnometer.

Fill the pycnometer with hexanoic anhydride and equilibrate it in the water bath at 20 °C.
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Dry the outside of the pycnometer and weigh it.

The density of the hexanoic anhydride is calculated using the following formula: Density =

(mass of hexanoic anhydride) / (volume of pycnometer) where the volume of the

pycnometer is determined from the mass of the water it holds and the known density of

water at 20 °C.

Synthesis of Hexanoic Anhydride
A common laboratory-scale synthesis of hexanoic anhydride involves the dehydration of

hexanoic acid.
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Caption: General workflow for the synthesis of hexanoic anhydride.
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Applications in Research and Drug Development
Hexanoic anhydride serves as a key building block in the synthesis of a variety of organic

compounds. Its applications include:

Pharmaceutical Synthesis: It is used as a reactant for the green synthesis of esters of

antiviral drugs like acyclovir, which can enhance their bioavailability. It is also a reactant in

the total synthesis of complex natural products such as acremomannolipin A.

Materials Science: Hexanoic anhydride is employed in the preparation of hexanoyl-

modified chitosan nanoparticles and chitosan-based polymeric surfactants through N-

acylation. These materials have potential applications in drug delivery, coatings, and water

treatment.

Organic Synthesis: It is widely used as a general-purpose acylating agent for the introduction

of the hexanoyl group into various molecules.

Safety and Handling
Hexanoic anhydride is classified as a corrosive substance that can cause severe skin burns

and eye damage. It is also moisture-sensitive and should be stored in a cool, dry, and well-

ventilated area in tightly sealed containers. When handling this chemical, appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat, should be worn. In case

of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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